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Compound of Interest

Compound Name: ent-Florfenicol-d3
Cat. No.: B15565005
Get Quote
. J

An In-depth Technical Guide to the Safe Handling of ent-Florfenicol-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and
experimental data for ent-Florfenicol-d3. As a deuterated internal standard, its proper
management is critical for ensuring experimental accuracy and laboratory safety. The
information herein is compiled from available safety data sheets (SDS) of the parent
compound, florfenicol, and related technical documents, as specific toxicological data for the
deuterated enantiomer is limited.

Chemical and Physical Properties

ent-Florfenicol-d3 is the deuterated enantiomer of Florfenicol, a broad-spectrum antibiotic
used in veterinary medicine.[1] Its stable isotope labeling makes it an essential tool for the
accurate quantification of Florfenicol in biological matrices using mass spectrometry.[1]
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Property Value Source(s)
CAS Number 1217619-10-7 [2]
Molecular Formula C12H11D3Cl2FNO4S [1][2]
Molecular Weight 361.23 g/mol [11[2]

2,2-dichloro-N-[(2S,3R)-1,1,2-

trideuterio-1-fluoro-3-hydroxy-
IUPAC Name 3-(4- [3]

methylsulfonylphenyl)propan-

2-yllacetamide

Appearance White to off-white solid [1]

Soluble in methanol,

Solubility acetonitrile, and other organic [1]
solvents.
Stereochemistry (1S,2R) [1]

Hazard Identification and Safety Precautions

Specific toxicological studies for ent-Florfenicol-d3 are not extensively published. Therefore, it
is prudent to handle it with the same precautions as its parent compound, Florfenicol. The
hazard information below is based on the SDS for Florfenicol.

GHS Hazard Classification
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Hazard Class

GHS Hazard Statement

Precautionary Codes

Reproductive Toxicity

H361fd: Suspected of
damaging fertility. Suspected
of damaging the unborn child.

P201, P202, P280,
P308+P313

Specific Target Organ Toxicity
(Repeated Exposure)

H372: Causes damage to
organs (Liver, Brain, Testis,
Spinal cord, Blood,
gallbladder) through prolonged

or repeated exposure.

P260, P264, P270, P314

Skin Irritation

H315: Causes skin irritation.

P264, P280, P302+P352,
P332+P313, P362+P364

Eye Irritation

H319: Causes serious eye

irritation.

P264, P280,
P305+P351+P338,
P337+P313

Aquatic Toxicity (Acute &
Chronic)

H410: Very toxic to aquatic life

with long lasting effects.

P273, P391, P501

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.[4]
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Protection Type Specific Equipment Purpose

Safety glasses with side
) shields or goggles. A face Protects against dust,
Eye and Face Protection o ) )
shield is recommended if splashes, and particles.[4][5]

splashing is a risk.

Chemical-resistant gloves ] )
) ) o Prevents skin contact with the
Skin Protection (e.g., nitrile). Lab coat or
i ) compound.[4]
chemical-resistant apron.

Use in a well-ventilated area. A
) ) NIOSH-approved respirator is Avoids inhalation of dust or
Respiratory Protection ]
necessary if dust or aerosols vapors.[4]

may be generated.

Foot Protection Closed-toe shoes. Protects feet from spills.[4]

Handling, Storage, and Stability

Proper handling and storage are paramount to maintaining the chemical and isotopic integrity
of ent-Florfenicol-d3.

Storage Conditions
Condition Temperature Duration Additional Notes

Protect from light and
Refrigerator (2-8°C) or ) moisture. Frozen is
Long-Term Storage For extended periods ) ) )
Frozen (-20°C) ideal for solutions in

organic solvents.[2][6]

) ) Avoid exposure to
Short-Term Storage Room Temperature For brief periods ) )
direct sunlight.[6]

Stability Profile

While specific stability data for the deuterated form is limited, studies on Florfenicol indicate it is
relatively stable in its solid state but is susceptible to degradation in solution under acidic,
alkaline, and photolytic stress conditions.[6]
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Experimental Protocols

Adherence to strict protocols is essential for safety and data integrity.

Safe Handling and Disposal Workflow

A systematic approach to handling and disposal minimizes risk.[4] The following workflow is
recommended.

1. Preparation

Weigh Solid in
Vented Enclosure

Dissolve by Slowly
Adding Solvent

Collect Solid Waste in

Collect Liquid Waste in
Labeled Container

Labeled Container

Click to download full resolution via product page
Caption: Workflow for safe handling and disposal of ent-Florfenicol-d3.
Protocol Steps:

o Preparation: Designate a specific handling area, preferably a chemical fume hood. Cover the
work surface with absorbent paper and assemble all necessary equipment and PPE.
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e Handling: When weighing the solid, use a ventilated enclosure to minimize dust generation.
[4] When creating solutions, add the solvent to the solid slowly to prevent splashing.[4]

e Post-Handling: Decontaminate all work surfaces thoroughly.[4] Remove PPE in the correct
order (gloves, goggles, lab coat) to avoid cross-contamination and wash hands.

o Disposal: Collect all disposable items (gloves, vials, bench paper) that have come into
contact with the compound into a labeled hazardous waste container. Collect unused
solutions and solvent rinses in a separate, sealed hazardous liquid waste container.

Protocol for Forced Degradation Study

This protocol helps determine the stability of the compound under stress conditions.[6]

o Prepare a Stock Solution: Dissolve ent-Florfenicol-d3 in a suitable solvent (e.g., methanol
or acetonitrile).

o Apply Stress Conditions:

[e]

Acid Hydrolysis: Treat the solution with 1M HCI at an elevated temperature.[6]

o

Alkaline Hydrolysis: Treat the solution with 1M NaOH at room temperature.[6]

[¢]

Oxidative Degradation: Treat the solution with hydrogen peroxide.[6]

[e]

Photostability: Expose the solution to UV light or direct sunlight.[6]

[e]

Thermal Degradation: Heat a solid sample at a specified temperature.[6]

e Analysis: Analyze the stressed samples and a non-stressed control using a suitable HPLC
method (e.g., C18 column, UV detection at 225 nm).[6]

» Evaluation: Compare the chromatograms of the stressed samples to the control to identify
and quantify any degradation products.[6]

Mechanism of Action of Parent Compound:
Florfenicol
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ent-Florfenicol-d3 is used as an analytical standard, while its non-deuterated counterpart,
Florfenicol, is the active antibiotic. Florfenicol exerts its bacteriostatic effect by inhibiting protein
synthesis in susceptible bacteria.[1] It binds to the 50S ribosomal subunit, which prevents the
peptidyl transferase enzyme from forming peptide bonds, thereby halting protein elongation.[1]
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| Transferase
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Florfenicol :
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Click to download full resolution via product page

Caption: Florfenicol's mechanism of action on the bacterial ribosome.

Application in Quantitative Analysis

The primary application of ent-Florfenicol-d3 is as an internal standard (IS) for the
guantification of Florfenicol in complex samples by LC-MS/MS. Its use corrects for variations in
sample preparation and instrument response, ensuring accurate and reproducible results.

General Analytical Workflow

The workflow involves adding a known amount of the internal standard to samples and
standards, followed by extraction, chromatographic separation, and mass spectrometric
detection.
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Caption: Workflow for analysis using ent-Florfenicol-d3 as an internal standard.

Experimental Protocol: Sample Preparation & Analysis

* Prepare Internal Standard Solution: Create a working solution of ent-Florfenicol-d3 (e.g., 2
pg/mL) by diluting a stock solution with acetonitrile.

o Sample Spiking: In a microtube, combine 100 uL of the biological sample (e.g., serum) with
20 uL of the ent-Florfenicol-d3 internal standard working solution.
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Protein Precipitation: Add 200-400 uL of cold acetonitrile to precipitate proteins. Vortex
vigorously and then centrifuge at high speed (>10,000 x g) for 5-10 minutes.

Extraction: Carefully transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system. Use a suitable
reversed-phase column (e.g., C18) for separation and Multiple Reaction Monitoring (MRM)
mode for detection.

Data Analysis: Integrate the peak areas for both Florfenicol and ent-Florfenicol-d3.
Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the
concentration of calibration standards. Determine the concentration of Florfenicol in the
samples from this curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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